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Compound of Interest

Compound Name: 5-Chlorooxindole

Cat. No.: B032874

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds such as 5-Chlorooxindole.
This guide provides immediate, essential safety and logistical information, including detailed
operational and disposal plans to foster a culture of safety and build trust in laboratory
procedures.

Chemical Identifier and Properties Summary

Parameter Value Reference
Chemical Name 5-Chlorooxindole N/A
Molecular Formula CsHsCINO [1]
Appearance Solid [2]

Melting Point 194 - 197 °C [2]

N Slightly soluble in water (2.0
Solubility [2]
g/L at 25°C)

Hazard Identification and Precautionary Measures
5-Chlorooxindole is classified with the following hazards:

e H302: Harmful if swallowed.[1]
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e H317: May cause an allergic skin reaction.[1]
e H361f: Suspected of damaging fertility.[1]
o Causes skin and serious eye irritation.[3]

General precautionary advice includes obtaining special instructions before use, not handling
until all safety precautions have been read and understood, and avoiding breathing dust.[2] It is
also crucial to wash skin thoroughly after handling, not eat, drink, or smoke when using this
product, and to wear appropriate personal protective equipment.[2][3]

Operational Plan: A Step-by-Step Guide

A systematic approach to handling 5-Chlorooxindole from receipt to disposal is critical to
minimize exposure and ensure safety.

1. Receiving and Storage:
o Upon receipt, visually inspect the container for any signs of damage or leaks.

» Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents.[4]

» Keep the container tightly sealed and clearly labeled.[2]
2. Preparation and Weighing:

 All handling, including weighing and dilutions, must be conducted within a certified chemical
fume hood to ensure adequate ventilation.[2]

o Before starting, ensure that an emergency eyewash station and safety shower are readily
accessible.[4]

o Use a disposable weigh boat for weighing the solid compound.
3. Experimental Use:

» Wear the specified Personal Protective Equipment (PPE) at all times.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.uvex-safety.com/en/knowledge/safety-standards/respiratory-protection/ffp-protection-classes/
https://www.uvex-safety.com/en/knowledge/safety-standards/respiratory-protection/ffp-protection-classes/
https://www.tandfonline.com/doi/pdf/10.1080/00022470.1965.10468336
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_Handling_Potent_Chemical_Compounds.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_Handling_Potent_Chemical_Compounds.pdf
https://www.tandfonline.com/doi/pdf/10.1080/00022470.1965.10468336
https://www.benchchem.com/product/b032874?utm_src=pdf-body
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_Handling_Potent_Chemical_Compounds.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_Handling_Potent_Chemical_Compounds.pdf
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Use the smallest quantity of the chemical necessary for the experiment.

» Avoid the formation of dust and aerosols.[2] If heating the compound, do so in a well-
contained apparatus within the fume hood.

o Keep all containers of 5-Chlorooxindole closed when not in use.
4. Decontamination and Cleanup:
o Decontaminate all work surfaces with an appropriate cleaning agent.

o For spills, avoid creating dust.[2] Sweep up the solid material and place it in a suitable,
closed container for disposal.[2]

o Decontaminate all reusable equipment according to established laboratory procedures.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial to minimize exposure.
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PPE Category

Minimum Requirement

Specifications

Hand Protection

Double-gloving with
compatible chemical-resistant

gloves.

Aromatic and halogenated
hydrocarbons can attack many
glove materials. Butyl rubber
gloves are a recommended
option for protection against a
wide variety of chemicals,
though they do not perform as
well with aromatic and
halogenated solvents.[5][6]
Nitrile gloves offer good
resistance to some organic
solvents but have poor
resistance to halogenated
hydrocarbons.[4][7] Therefore,
for splash protection, nitrile
gloves may be used, but for
more extended contact, a
more resistant glove should be
considered. Always inspect

gloves for integrity before use.

Eye and Face Protection

Chemical safety goggles and a

face shield.

Goggles must provide a
complete seal around the
eyes. A face shield should be
worn over the goggles to

protect against splashes.[8]

Skin and Body Protection

Flame-resistant lab coat worn
over long-sleeved clothing and

long pants.

A chemically resistant apron
should be worn over the lab
coat for procedures with a high

splash risk.[9]

Respiratory Protection

A respirator is necessary when
handling the powder outside of
a fume hood or if there is a risk

of inhalation.

For powdered chemicals, a
respirator with at least an N95
efficiency rating is
recommended.[10] For higher

exposure levels, a powered
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air-purifying respirator (PAPR)
with a HEPA filter may be
necessary.[10][11]

Disposal Plan

Proper disposal of 5-Chlorooxindole and contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

1. Chemical Waste:

e Surplus and non-recyclable 5-Chlorooxindole should be offered to a licensed disposal
company.[2]

e A common disposal method for chlorinated organic residues is high-temperature incineration.
[3][8] The material can be dissolved or mixed with a combustible solvent and burned in a
chemical incinerator equipped with an afterburner and scrubber.[2]

» Wherever possible, keep chlorinated solvents and waste separate from non-chlorinated
waste.[8]

2. Contaminated Materials:

» Dispose of contaminated packaging, gloves, weigh boats, and other disposable materials as
hazardous waste in a suitable, closed, and labeled container.[2]

o Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as
hazardous waste. Obliterate or remove all labels from the empty container before disposal.

3. Emergency Procedures:
« In case of skin contact: Wash off with soap and plenty of water and consult a physician.[2]
¢ In case of eye contact: Flush eyes with water as a precaution.[2]

« If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[2]
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« If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Consult a physician.[2]

Workflow for Safe Handling of 5-Chlorooxindole
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Caption: Workflow for the safe handling of 5-Chlorooxindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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